Cas no 2091573-20-3 (Phenol, 2-amino-3-chloro-5-nitro-)
2091573-20-3 structure
Product Name:Phenol, 2-amino-3-chloro-5-nitro-
CAS No:2091573-20-3
MF:C6H5ClN2O3
MW:188.56850028038
CID:6625191
PubChem ID:12480337
Update Time:2024-01-08
Phenol, 2-amino-3-chloro-5-nitro- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2-amino-3-chloro-5-nitro-
- 2091573-20-3
- SCHEMBL10699626
- 2-amino-3-chloro-5-nitrophenol
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- Inchi: 1S/C6H5ClN2O3/c7-4-1-3(9(11)12)2-5(10)6(4)8/h1-2,10H,8H2
- InChI Key: SEXJZYMVLHRUTA-UHFFFAOYSA-N
- SMILES: C1(O)=CC([N+]([O-])=O)=CC(Cl)=C1N
Computed Properties
- Exact Mass: 187.9988697g/mol
- Monoisotopic Mass: 187.9988697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 92.1Ų
Experimental Properties
- Density: 1.655±0.06 g/cm3(Predicted)
- Boiling Point: 350.1±42.0 °C(Predicted)
- pka: 7.12±0.24(Predicted)
Phenol, 2-amino-3-chloro-5-nitro- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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